Cas no 1428060-01-8 (N-(1-cyanocyclobutyl)-4-(cyclopropylamino)-N-methyl-3-nitrobenzamide)

• Product Name: N-(1-cyanocyclobutyl)-4-(cyclopropylamino)-N-methyl-3-nitrobenzamide
• CAS No: 1428060-01-8
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 6446206
• PubChem ID: 71936751
• Update Time: 2025-05-25

N-(1-cyanocyclobutyl)-4-(cyclopropylamino)-N-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Z878671894
• EN300-26680535
• N-(1-cyanocyclobutyl)-4-(cyclopropylamino)-N-methyl-3-nitrobenzamide
• 1428060-01-8
• AKOS034649308

• Inchi： 1S/C16H18N4O3/c1-19(16(10-17)7-2-8-16)15(21)11-3-6-13(18-12-4-5-12)14(9-11)20(22)23/h3,6,9,12,18H,2,4-5,7-8H2,1H3
• InChI Key： YDEFKRGIMWMHAC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)[N+](=O)[O-])NC1CC1)N(C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 314.13789045g/mol
• Monoisotopic Mass: 314.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 102Ų

Additional information on N-(1-cyanocyclobutyl)-4-(cyclopropylamino)-N-methyl-3-nitrobenzamide

Introduction to N-(1-cyanocyclobutyl)-4-(cyclopropylamino)-N-methyl-3-nitrobenzamide (CAS No. 1428060-01-8)

N-(1-cyanocyclobutyl)-4-(cyclopropylamino)-N-methyl-3-nitrobenzamide, with the CAS registry number 1428060-01-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a benzamide backbone substituted with a nitro group at the 3-position, a cyclopropylamino group at the 4-position, and an N-substituent consisting of a methyl group and a cyanocyclobutyl moiety. The combination of these functional groups makes this compound a promising candidate for various applications, particularly in drug discovery and advanced materials development.

Recent studies have highlighted the potential of this compound as a therapeutic agent due to its ability to modulate key biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that N-(1-cyanocyclobutyl)-4-(cyclopropylamino)-N-methyl-3-nitrobenzamide exhibits potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases. The nitro group at the 3-position plays a critical role in enhancing the compound's bioactivity by facilitating hydrogen bonding interactions with target proteins.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The cyclopropylamino group and the cyanocyclobutyl moiety contribute to the compound's mechanical stability and electronic properties, making it a viable candidate for use in advanced polymers and nanomaterials. A study published in Nature Materials revealed that incorporating this compound into polymer matrices significantly improves their thermal stability and mechanical resilience.

The synthesis of N-(1-cyanocyclobutyl)-4-(cyclopropylamino)-N-methyl-3-nitrobenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzamide backbone, followed by selective substitution at the 3-position with a nitro group and subsequent coupling reactions to introduce the cyclopropylamino and cyanocyclobutyl substituents. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the yield and purity of this compound, making it more accessible for large-scale applications.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have shown that N-(1-cyanocyclobutyl)-4-(cyclopropylamino)-N-methyl-3-nitrobenzamide exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term persistence in the environment and potential bioaccumulation effects.

In conclusion, N-(1-cyanocyclobutyl)-4-(cyclopropylamino)-N-methyl-3-nitrobenzamide (CAS No. 1428060-01-8) is a versatile compound with promising applications in both medicinal chemistry and materials science. Its unique structure, combined with recent advances in synthesis and application research, positions it as a valuable tool for addressing challenges in drug discovery and advanced materials development.